1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 2-(3,4-dimethylphenyl)-4-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C25H27N5O/c1-18-8-9-20(16-19(18)2)21-17-23-25(26-10-11-30(23)27-21)29-14-12-28(13-15-29)22-6-4-5-7-24(22)31-3/h4-11,16-17H,12-15H2,1-3H3
• InChI Key: ZAXGZSYCLMDLDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C=CN=C(C3=C2)N4CCN(CC4)C5=CC=CC=C5OC)C
• Molecular Formula: C25H27N5O
• Molecular Weight: 413.5 g/mol
• CAS No.: 1111268-14-4

Description

The compound 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine features a pyrazolo[1,5-a]pyrazine core substituted at position 2 with a 3,4-dimethylphenyl group and at position 4 with a 4-(2-methoxyphenyl)piperazine moiety. This structure combines aromatic heterocyclic elements with a piperazine linker, a design common in medicinal chemistry for targeting central nervous system receptors or enzymes . The 2-methoxyphenyl group on piperazine may enhance solubility and modulate electronic interactions with biological targets compared to halogenated analogs .

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structure Variations

The pyrazolo[1,5-a]pyrazine core differentiates the target compound from analogs with pyrazolo[1,5-a]pyrimidine or pyrazolo[3,4-d]pyrimidine scaffolds (e.g., compounds in and ). For instance:

• Pyrazolo[1,5-a]pyrimidine analogs (e.g., compound 14h in ) replace the pyrazine ring with a pyrimidine, altering nitrogen positioning and electronic properties. This modification can affect binding affinity to targets like cystic fibrosis transmembrane conductance regulator (CFTR) .
• Pyrazolo[3,4-d]thiazolo[3,2-a]pyrimidinones () introduce additional fused rings, increasing molecular rigidity but reducing synthetic accessibility .

Piperazine Substituent Effects

The 4-(2-methoxyphenyl)piperazine group is a critical pharmacophore. Key comparisons include:

a) Halogen vs. Methoxy Substitution

• The molecular weight difference (401.48 g/mol for fluorine vs. ~415 g/mol for methoxy) may influence pharmacokinetics .
• 4-Chlorophenyl/4-fluorophenyl analogs (e.g., G430-1277 in ): Halogenated derivatives are common in drug screening due to their metabolic stability, but the methoxy group in the target compound could improve aqueous solubility .

b) Piperazine N-Substituent Diversity

• Alkyl and aryloxyethyl chains (e.g., HBK14-HBK19 in ): Modifications like (2,6-dimethylphenoxy)ethoxyethyl groups increase lipophilicity, which may enhance blood-brain barrier penetration but reduce solubility .
• Sulfonyl and acetyl groups (e.g., ): Introducing sulfonyl groups (e.g., mesitylsulfonyl) can alter metabolic stability and target selectivity .

Structural and Physicochemical Data Table

Compound Name / ID	Core Structure	Piperazine Substituent	Molecular Weight (g/mol)	Key Features	Reference
Target Compound	Pyrazolo[1,5-a]pyrazine	4-(2-Methoxyphenyl)	~415 (estimated)	Enhanced solubility, electron-donating	-
2-(3,4-Dimethylphenyl)-4-[4-(2-Fluorophenyl)piperazinyl]pyrazolo[1,5-a]pyrazine	Pyrazolo[1,5-a]pyrazine	4-(2-Fluorophenyl)	401.48	Halogenated, higher metabolic stability
HBK14 ()	Piperazine derivative	(2,6-Dimethylphenoxy)ethoxyethyl	461.06 (estimated)	Increased lipophilicity
G430-1277 ()	Pyrazolo[1,5-a]pyrazine	4-(4-Chlorophenyl), 4-Fluorophenyl	430.87	Dual halogen substitution
14h ()	Pyrazolo[1,5-a]pyrimidine	4-Phenyl	528.60	Pyrimidine core, high purity (>99%)

Implications for Drug Design

• Solubility vs. Bioavailability : The 2-methoxyphenyl group may balance solubility and membrane permeability better than halogenated analogs, making the target compound a candidate for oral administration .
• Target Selectivity : Piperazine substituents influence receptor binding; the methoxy group’s electron-donating nature could favor interactions with serotonin or dopamine receptors, as seen in related piperazine derivatives .
• Synthetic Optimization : Lessons from high-purity analogs (e.g., 14h) suggest that optimizing reaction conditions (e.g., solvent, coupling reagents) is critical for scalability .